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Compound of Interest

Compound Name: Hexadecyl-CoA

Cat. No.: B15136052 Get Quote

For researchers and professionals in drug development, understanding the precise molecular

effects of lipid metabolites like Hexadecyl-CoA is paramount for advancing therapeutic

strategies. This guide provides a comprehensive comparison of published findings on

Hexadecyl-CoA, offering a side-by-side analysis with relevant alternatives, supported by

experimental data and detailed protocols to aid in the replication and confirmation of these

findings.

Hexadecyl-CoA, a 16-carbon saturated long-chain fatty acyl-CoA, is an important intermediate

in cellular metabolism. Beyond its role in energy storage and membrane synthesis, it actively

participates in cellular signaling, primarily through the regulation of key enzymes and

transcription factors. This guide will delve into its established effects on Adipose Triglyceride

Lipase (ATGL), Protein Kinase C (PKC), and Peroxisome Proliferator-Activated Receptor alpha

(PPARα).

Quantitative Comparison of Long-Chain Acyl-CoA
Effects
To facilitate a clear understanding of Hexadecyl-CoA's potency and specificity, the following

tables summarize its effects in comparison to other long-chain acyl-CoAs on key cellular

targets.

Table 1: Inhibition of Adipose Triglyceride Lipase (ATGL) Activity by Long-Chain Acyl-CoAs
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Compound
Acyl-Chain
Length

Concentration
(µM)

% Inhibition of
ATGL Activity

Reference

Hexadecyl-CoA C16:0 50 Almost complete [1][2]

Palmitoyl-CoA C16:0 Not specified Inhibited [1]

Oleoyl-CoA C18:1 50 Almost complete [1][3]

Lauroyl-CoA C12:0 Not specified No effect

Table 2: Antagonism of PPARα Activity by S-Hexadecyl-CoA

Compound Agonist Concentration

Effect on
PPARα-RXR-
PPRE
Complex
Formation

Reference

S-Hexadecyl-

CoA

Tetradecylthioac

etic acid (TTA)

Increasing

concentrations

Reversibly

antagonized

agonist-induced

complex

formation

Fatty Acids

(general)
- Not specified Agonists

Key Signaling Pathways Modulated by Hexadecyl-
CoA
Hexadecyl-CoA and its related long-chain acyl-CoAs exert their influence through distinct

signaling pathways. The following diagrams illustrate the mechanisms of action for ATGL

inhibition and PKC activation.
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Diagram 1. Inhibition of ATGL by Hexadecyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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